Cas no 2171211-93-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid
• CAS No: 2171211-93-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5997365
• PubChem ID: 165510929
• Update Time: 2025-06-28

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid
• EN300-1532407
• 2171211-93-9
• EN300-1532028
• (2S)-2-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• EN300-1532203

• Inchi： 1S/C25H28N2O5/c1-2-7-22(24(29)30)27-23(28)15-12-16(13-15)26-25(31)32-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,15-16,21-22H,2,7,12-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15?,16?,22-/m0/s1
• InChI Key： TZILJNYDKRMXQF-LGHDPPOTSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid

Introduction to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic Acid (CAS No. 2171211-93-9)

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid is a highly specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171211-93-9, belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways and has garnered considerable attention from the scientific community for its unique structural and functional properties.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a formamido moiety, and a pentanoic acid backbone. The presence of these functional groups contributes to its versatility, enabling it to interact with various biological targets. Specifically, the 9H-fluoren-9-yl)methoxycarbonyl group introduces a rigid aromatic ring system, which can enhance the compound's binding affinity and stability in biological environments.

In recent years, there has been growing interest in the development of novel compounds that can selectively interact with specific biological targets. The (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid has been extensively studied for its potential applications in drug discovery, particularly in the treatment of various diseases. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity. Enzymes are crucial biological catalysts that play a vital role in numerous metabolic pathways. By targeting specific enzymes, this compound has the potential to interfere with disease-causing pathways, thereby offering therapeutic benefits. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain kinases, which are involved in cancer progression.

The synthesis of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 9H-fluoren-9-yl)methoxycarbonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to produce this compound in high yields with high purity.

Recent research has also highlighted the potential of this compound in treating neurological disorders. Neurological diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and neuroinflammation. The ability of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid to interact with these proteins and modulate inflammatory responses makes it a promising candidate for further investigation.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology research. Chemical biology aims to understand biological processes at the molecular level by using chemical tools. The unique properties of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid make it an invaluable tool for studying enzyme mechanisms and protein interactions.

The use of computational methods has further enhanced our understanding of this compound's behavior. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These predictions have guided experimental efforts and have led to the discovery of new derivatives with improved properties.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its synthetic routes and exploring new applications in drug development. Additionally, efforts are being made to improve its bioavailability and pharmacokinetic properties, which are essential for successful clinical translation.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid (CAS No. 2171211-93-9) is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery and chemical biology.